Cas no 2167051-18-3 (4-fluoro-2-formyl-1H-indole-6-carboxylic acid)

• Product Name: 4-fluoro-2-formyl-1H-indole-6-carboxylic acid
• CAS No: 2167051-18-3
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 6395898
• PubChem ID: 165600480
• Update Time: 2025-06-08

4-fluoro-2-formyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-formyl-1H-indole-6-carboxylic acid
• 2167051-18-3
• EN300-1578687

• Inchi： 1S/C10H6FNO3/c11-8-1-5(10(14)15)2-9-7(8)3-6(4-13)12-9/h1-4,12H,(H,14,15)
• InChI Key： JIUYFJDEODNRQK-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC2=C1C=C(C=O)N2

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-fluoro-2-formyl-1H-indole-6-carboxylic acid

Comprehensive Overview of 4-fluoro-2-formyl-1H-indole-6-carboxylic acid (CAS No. 2167051-18-3)

4-fluoro-2-formyl-1H-indole-6-carboxylic acid (CAS No. 2167051-18-3) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a fluoro substituent, a formyl group, and a carboxylic acid moiety on an indole scaffold, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, which are hot topics in precision medicine.

The growing interest in fluorinated heterocycles like 4-fluoro-2-formyl-1H-indole-6-carboxylic acid stems from their enhanced metabolic stability and bioavailability, key factors in modern drug design. A 2023 study highlighted its role in optimizing cancer therapeutics, aligning with the surge in searches for "next-generation anticancer scaffolds." Additionally, its formyl group offers a reactive handle for click chemistry applications, a technique frequently queried in AI-driven synthesis platforms.

From a synthetic chemistry perspective, CAS No. 2167051-18-3 serves as a precursor for Schiff base ligands, which are pivotal in catalysis and material science. This aligns with industry trends toward sustainable catalysis, a top-searched term in green chemistry forums. The compound’s carboxylic acid functionality further enables peptide coupling reactions, addressing the demand for "modified amino acid analogs" in peptide-based drug development.

Analytical characterization of 4-fluoro-2-formyl-1H-indole-6-carboxylic acid typically involves HPLC-MS and NMR spectroscopy, techniques frequently discussed in academic search queries. Its stability under physiological pH conditions makes it suitable for prodrug design, another trending topic in pharmaceutical SEO. Notably, the fluoro atom’s electronegativity influences the compound’s electronic distribution, a property leveraged in PET tracer development—a niche yet high-growth research area.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators, correlating with increased searches for "eco-friendly crop enhancers." The indole core mimics natural auxins, while the formyl group facilitates derivatization into hydrazones—a class explored for antifungal properties. This dual applicability positions CAS No. 2167051-18-3 as a cross-disciplinary asset.

Regulatory-wise, the compound falls under standard laboratory chemical guidelines, with no red flags in major chemical databases. Its non-hazardous profile at typical research-scale quantities ensures compliance with global safety standards, a critical consideration for procurement teams vetting "research-grade fluorinated building blocks."

Future directions for 4-fluoro-2-formyl-1H-indole-6-carboxylic acid include exploration in bioconjugation techniques and metal-organic frameworks (MOFs), both trending in nanomaterial research. As AI-assisted molecular design gains traction, this compound’s computationally predictable reactivity makes it a candidate for in silico screening libraries—a nexus between wet-lab and digital chemistry.